Cas no 618102-20-8 (1-M-Tolyl-3-P-tolyl-1H-pyrazole-5-carboxylic acid)

1-M-Tolyl-3-P-tolyl-1H-pyrazole-5-carboxylic acid structure
618102-20-8 structure
Product Name:1-M-Tolyl-3-P-tolyl-1H-pyrazole-5-carboxylic acid
CAS No:618102-20-8
MF:C18H16N2O2
MW:292.331844329834
CID:955419
Update Time:2023-08-02

1-M-Tolyl-3-P-tolyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-M-TOLYL-3-P-TOLYL-1H-PYRAZOLE-5-CARBOXYLIC ACID
    • 1-(3-METHYLPHENYL)-3-(4-METHYLPHENYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID
    • 1-(m-Tolyl)-3-(p-tolyl)-1H-pyrazole-5-carboxylic acid
    • 1-M-Tolyl-3-P-tolyl-1H-pyrazole-5-carboxylic acid
    • Inchi: 1S/C18H16N2O2/c1-12-6-8-14(9-7-12)16-11-17(18(21)22)20(19-16)15-5-3-4-13(2)10-15/h3-11H,1-2H3,(H,21,22)
    • InChI Key: BRMDNCOGNHMNIA-UHFFFAOYSA-N
    • SMILES: OC(C1=CC(C2C=CC(C)=CC=2)=NN1C1C=CC=C(C)C=1)=O

Computed Properties

  • Exact Mass: 292.121
  • Monoisotopic Mass: 292.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 393
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.1
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd